Cas no 2229250-57-9 (3-(1-tert-butyl-1H-pyrazol-4-yl)-3-methylbutanoic acid)

• Product Name: 3-(1-tert-butyl-1H-pyrazol-4-yl)-3-methylbutanoic acid
• CAS No: 2229250-57-9
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5916430
• PubChem ID: 165836928
• Update Time: 2025-10-29

3-(1-tert-butyl-1H-pyrazol-4-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-tert-butyl-1H-pyrazol-4-yl)-3-methylbutanoic acid
• 2229250-57-9
• EN300-1743865

• Inchi： 1S/C12H20N2O2/c1-11(2,3)14-8-9(7-13-14)12(4,5)6-10(15)16/h7-8H,6H2,1-5H3,(H,15,16)
• InChI Key： DRLWZHMGGTYGIK-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C=NN(C=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1-tert-butyl-1H-pyrazol-4-yl)-3-methylbutanoic acid

Introduction to 3-(1-tert-butyl-1H-pyrazol-4-yl)-3-methylbutanoic acid (CAS No. 2229250-57-9)

3-(1-tert-butyl-1H-pyrazol-4-yl)-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2229250-57-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a methylbutanoic acid moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular studies.

The pyrazole ring in 3-(1-tert-butyl-1H-pyrazol-4-yl)-3-methylbutanoic acid is a key pharmacophore that interacts with various biological targets, including enzymes and receptors. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the 1-tert-butyl substituent enhances the lipophilicity of the molecule, improving its membrane permeability and bioavailability, which are critical factors for drug efficacy. Additionally, the 3-methylbutanoic acid side chain contributes to the compound's solubility and stability, facilitating its use in both in vitro and in vivo experimental settings.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications at the pyrazole core can significantly alter the biological activity of these compounds. For instance, the tert-butyl group in 3-(1-tert-butyl-1H-pyrazol-4-yl)-3-methylbutanoic acid not only enhances binding affinity but also provides steric hindrance, which can be crucial for optimizing drug-target interactions. This compound has been investigated for its potential role in modulating enzyme activities associated with metabolic disorders and inflammatory diseases.

In the context of drug development, 3-(1-tert-butyl-1H-pyrazol-4-yl)-3-methylbutanoic acid serves as a versatile intermediate for synthesizing more complex molecules with enhanced pharmacological properties. Researchers have leveraged its structural framework to develop inhibitors targeting key enzymes such as kinases and proteases. The compound's ability to undergo further functionalization makes it a valuable building block for designing next-generation drugs with improved selectivity and reduced toxicity.

Moreover, the synthesis of 3-(1-tert-butyl-1H-pyrazol-4-yl)-3-methylbutanoic acid has been optimized using modern organic synthesis techniques, ensuring high yield and purity. The use of advanced catalytic methods has streamlined the production process, making it feasible for large-scale applications in pharmaceutical manufacturing. This efficiency is particularly important for preclinical studies where large quantities of compounds are required for testing their efficacy and safety profiles.

The biological activity of 3-(1-tert-butyl-1H-pyrazol-4-yl)-3-methylbutanoic acid has been explored through various experimental approaches. In vitro studies have revealed its potential as an inhibitor of enzymes involved in cancer progression, such as tyrosine kinases. Additionally, preclinical trials have indicated its efficacy in reducing inflammation by modulating cytokine production. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanisms of action.

One of the most promising applications of 3-(1-tert-butyl-1H-pyrazol-4-yl)-3-methylbutanoic acid is in the treatment of metabolic disorders. Research has shown that pyrazole derivatives can influence key metabolic pathways by interacting with enzymes like AMPK and PPARδ. The presence of both the tert-butyl group and the methylbutanoic acid moiety enhances its ability to modulate these pathways effectively. This makes it a promising candidate for developing drugs targeting conditions such as diabetes and obesity.

The compound's structural stability under various conditions has also been evaluated, ensuring its suitability for long-term storage and transportation without degradation. This stability is crucial for maintaining the integrity of pharmaceutical products throughout their supply chain. Furthermore, analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the purity and identity of 3-(1-tert-butyl-1H-pyrazol-4-ylyl)-3-methylbutanoic acid, adhering to stringent quality control standards.

Future research directions may explore the use of computational modeling to predict new derivatives of 3-(1-tert-butyl-hypopyrazolone)-methyl butanoic acid with enhanced biological activity. Machine learning algorithms can analyze existing data on pyrazole derivatives to identify structural features that correlate with therapeutic efficacy. This approach could accelerate the discovery process by prioritizing promising candidates for experimental validation.

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